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Compound of Interest

Compound Name: PPA-904

Cat. No.: B1663480 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the handling and disposal of PPA-904, a cationic photosensitizer

used in research. Adherence to these procedural steps is critical for maintaining a safe

laboratory environment.

Chemical and Physical Properties of PPA-904
A summary of the key quantitative data for PPA-904 is presented in the table below for easy

reference.

Property Value

CAS Number 30189-85-6[1][2][3][4][5]

Molecular Formula C28H42BrN3S[1][2][4]

Molecular Weight 532.62 g/mol [2][4]

Chemical Name
Phenothiazin-5-ium, 3,7-bis(dibutylamino)-,

bromide (1:1)[5]

Appearance Solid

Storage Store at -20°C
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Operational Plan for Handling PPA-904
Given that PPA-904 is a research chemical and a photosensitizer, it should be handled with

care, assuming it is potentially hazardous in the absence of a specific Safety Data Sheet

(SDS). The following experimental protocol outlines the necessary steps for safe handling.

Engineering Controls
Ventilation: All handling of PPA-904 powder and solutions should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood to minimize inhalation

exposure.

Designated Area: Designate a specific area within the laboratory for handling PPA-904. This

area should be clearly marked and equipped with the necessary safety and spill-response

equipment.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent skin and eye contact, and inhalation.

Eye and Face Protection: Chemical splash goggles are the minimum requirement. For

procedures with a higher risk of splashing, a face shield should be worn in addition to

goggles.

Body Protection: A standard laboratory coat must be worn at all times. For larger quantities

or when there is a significant risk of splashing, a chemically resistant apron over the lab coat

is recommended.

Hand Protection: Chemically resistant gloves (e.g., nitrile gloves) are required. Gloves

should be inspected for any signs of degradation before use and changed immediately if

contaminated. For prolonged contact, consider double-gloving.

Respiratory Protection: If handling large quantities of the powder outside of a fume hood is

unavoidable, a NIOSH-approved respirator with appropriate cartridges should be used.

Hygiene Practices
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Wash hands thoroughly with soap and water after handling PPA-904 and before leaving the

laboratory.

Do not eat, drink, or apply cosmetics in the designated handling area.

Remove all PPE before exiting the laboratory to prevent the spread of contamination.

Disposal Plan for PPA-904 Waste
A clear and effective waste disposal plan is crucial to prevent environmental contamination and

ensure regulatory compliance.

Waste Segregation and Collection
Identify Waste Streams: All materials that come into contact with PPA-904, including unused

product, solutions, contaminated labware (e.g., pipette tips, vials), and PPE, must be

considered chemical waste.

Dedicated Waste Containers: Use separate, clearly labeled, and leak-proof containers for

each type of PPA-904 waste (e.g., solid waste, aqueous waste).

Labeling: All waste containers must be labeled with "Hazardous Waste," the full chemical

name "PPA-904," and the approximate concentration and quantity.

Disposal Procedure
Solid Waste: Collect all contaminated solid materials, including gloves, wipes, and

disposable labware, in a designated, lined hazardous waste container.

Liquid Waste: Collect all aqueous and solvent-based solutions containing PPA-904 in a

compatible, sealed hazardous waste container. Do not mix with other chemical wastes

unless compatibility has been confirmed.

Empty Containers: "Empty" containers that held PPA-904 should be triple-rinsed with a

suitable solvent. The rinsate must be collected and disposed of as hazardous liquid waste.[6]

Institutional Guidelines: Follow all institutional and local regulations for the final disposal of

chemical waste. Contact your institution's Environmental Health and Safety (EHS) office for
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specific procedures and to schedule a waste pickup.

Workflow for Safe Handling and Disposal of PPA-
904
The following diagram illustrates the logical flow of operations for safely handling and disposing

of PPA-904 in a laboratory setting.
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Preparation
- Review protocol

- Don appropriate PPE
- Prepare designated workspace

Handling PPA-904
- Work in a chemical fume hood
- Weigh and prepare solutions

Experimental Procedure
- Conduct experiment following protocol

- Avoid generating aerosols

Decontamination
- Clean workspace with appropriate solvent

- Wipe down equipment

Waste Segregation
- Separate solid, liquid, and sharp waste

- Use labeled, compatible containers

Waste Disposal
- Store waste in a designated area

- Contact EHS for pickup

Final Cleanup
- Remove and dispose of PPE

- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of PPA-904.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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